Cas no 521304-36-9 (1,3-dimethylimidazolium methanesulfonate)

• Product Name: 1,3-dimethylimidazolium methanesulfonate
• CAS No: 521304-36-9
• MF: C₅H₉N₂+^.CH₃O₃S-
• MW: 192.23608
• CID: 936443
• PubChem ID: 11412872
• Update Time: 2025-10-28

1,3-dimethylimidazolium methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethylimidazolium methanesulfonate
• 1,3-dimethylimidazol-1-ium,methanesulfonate
• 1,3-dimethylimidazol-1-ium
• 671738_ALDRICH
• AG-F-77384
• AGN-PC-008LSP
• CTK1G7885
• MMIM CH3SO3
• 1,3-dimethylimidazol-1-ium;methanesulfonate
• 1,3-Dimethylimidazolium methanesulfonate, for catalysis, >=99.0% (HPLC/T)
• 1,3-dimethyl imidazolium methanesulfonate
• CUCZSYMTPDSMEL-UHFFFAOYSA-M
• SCHEMBL408787
• 521304-36-9
• AKOS025394724
• DTXSID90465048
• DB-225922
• 1,3-Dimethylimidazolium methanesulphonate
• 1,3-Dimethyl-1H-imidazol-3-ium methanesulfonate
• starbld0008241

• Inchi： InChI=1S/C5H9N2.CH4O3S/c1-6-3-4-7(2)5-6;1-5(2,3)4/h3-5H,1-2H3;1H3,(H,2,3,4)/q+1;/p-1
• InChI Key： CUCZSYMTPDSMEL-UHFFFAOYSA-M
• SMILES： CN1C=C[N+](=C1)C.CS(=O)(=O)[O-]

Computed Properties

• Exact Mass: 192.05696
• Monoisotopic Mass: 192.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 134
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.4Ų

Experimental Properties

• PSA: 66.01

1,3-dimethylimidazolium methanesulfonate Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Risk Phrases：36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1,3-dimethylimidazolium methanesulfonate

1,3-Dimethylimidazolium Methanesulfonate: A Comprehensive Overview

The compound with CAS No. 521304-36-9, commonly referred to as 1,3-dimethylimidazolium methanesulfonate, is a significant entity in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and versatile applications across various industries. In recent years, advancements in synthetic methodologies and the exploration of its functional properties have further solidified its position as a valuable material in both academic and industrial settings.

1,3-Dimethylimidazolium methanesulfonate is an ionic liquid derivative characterized by its imidazolium ring structure. The imidazolium core, a five-membered aromatic ring with two nitrogen atoms, serves as a robust framework for various chemical modifications. The methanesulfonate anion, on the other hand, contributes to the compound's stability and ion exchange capabilities. Recent studies have highlighted the potential of this compound in catalysis, electrochemistry, and polymer science due to its ability to act as a efficient ion conductor and stabilizing agent.

The synthesis of 1,3-dimethylimidazolium methanesulfonate typically involves a two-step process: the formation of the imidazolium salt followed by anion exchange with methanesulfonic acid. Researchers have optimized these steps to enhance yield and purity, ensuring that the compound meets the stringent requirements of modern industrial applications. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high product quality.

One of the most promising applications of 1,3-dimethylimidazolium methanesulfonate lies in its role as an electrolyte in lithium-ion batteries. Its high thermal stability and excellent ion conductivity make it an ideal candidate for next-generation energy storage systems. Recent experiments have demonstrated that incorporating this compound into battery electrolytes can improve both energy density and cycle life, addressing some of the most pressing challenges in renewable energy technology.

In addition to its electrochemical applications, 1,3-dimethylimidazolium methanesulfonate has also found utility in polymer chemistry. Its ability to act as a phase-transfer catalyst facilitates the synthesis of novel polymeric materials with tailored properties. For example, researchers have successfully used this compound to synthesize conductive polymers that exhibit enhanced mechanical strength and electrical conductivity.

The environmental impact of 1,3-dimethylimidazolium methanesulfonate is another area of active research. Given its widespread use in industrial processes, understanding its biodegradability and toxicity is crucial for sustainable development. Recent studies have indicated that this compound exhibits low toxicity towards aquatic organisms under controlled conditions, suggesting that it may be a safer alternative to traditional chemical additives.

Looking ahead, the development of novel derivatives of 1,3-dimethylimidazolium methanesulfonate holds great promise for expanding its range of applications. By modifying the substituents on the imidazolium ring or altering the counterion, chemists can tailor the physical and chemical properties of this compound to suit specific needs. For instance, introducing fluorine atoms into the structure could enhance its thermal stability and electronic properties.

In conclusion, 1,3-dimethylimidazolium methanesulfonate (CAS No. 521304-36-9) is a multifaceted compound with significant potential in various fields. Its unique combination of structural features and functional properties makes it a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new applications and optimize its synthesis methods, this compound is poised to play an increasingly important role in advancing modern technology.